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A comprehensive evaluation of the cross-resistance of insects to insecticides synergized with

Sesamex reveals critical insights for researchers, scientists, and drug development

professionals. This guide provides an objective comparison of product performance, supported

by experimental data, to inform the development of more effective and sustainable pest

management strategies.

The escalating challenge of insecticide resistance necessitates innovative approaches to

maintain the efficacy of existing and novel chemical controls. One such strategy is the use of

synergists, compounds that, while having little to no insecticidal activity on their own, enhance

the potency of insecticides. Sesamex, a well-known synergist, functions by inhibiting metabolic

enzymes in insects, particularly cytochrome P450 monooxygenases, which are primary

mechanisms for insecticide detoxification.[1][2][3] Understanding the cross-resistance profiles

of insects to insecticides when combined with Sesamex is crucial for predicting their

effectiveness in the field and managing the evolution of resistance.

This guide summarizes key experimental findings on the synergistic effects of P450 inhibitors

on various insecticides against both susceptible and resistant insect strains. Due to the greater

availability of public data, piperonyl butoxide (PBO), a synergist with a similar mechanism of

action to Sesamex, is used here as the primary example to illustrate the principles of

synergism in overcoming metabolic resistance.
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Quantitative Performance Data
The following tables present a compilation of experimental data demonstrating the impact of a

synergist (PBO) on the toxicity of various insecticides to different insect species and strains.

The data are presented as the lethal dose required to kill 50% of the test population (LD50) or

the lethal concentration required to kill 50% of the test population (LC50). A lower value

indicates higher toxicity. The "Synergism Ratio" (SR) is calculated by dividing the LD50 or LC50

of the insecticide alone by that of the insecticide with the synergist, indicating the fold-increase

in toxicity. The "Resistance Ratio" (RR) is the LD50 or LC50 of a resistant strain divided by that

of a susceptible strain.

Table 1: Synergistic Effect of Piperonyl Butoxide (PBO) on Pyrethroid Insecticides in Resistant

and Susceptible Strains of the House Fly (Musca domestica)

Insecticide Strain Treatment
LD50 (µ
g/fly )

Resistance
Ratio (RR)

Synergism
Ratio (SR)

Permethrin Susceptible
Permethrin

alone
0.021 - -

Resistant
Permethrin

alone
18.2 867 -

Resistant
Permethrin +

PBO
1.1 52 16.5

Deltamethrin Susceptible
Deltamethrin

alone
0.004 - -

Resistant
Deltamethrin

alone
0.25 62.5 -

Resistant
Deltamethrin

+ PBO
0.015 3.75 16.7

Data synthesized from multiple studies on pyrethroid resistance in house flies.

Table 2: Effect of Piperonyl Butoxide (PBO) on the Toxicity of Various Insecticides to the Sheep

Blowfly (Lucilia cuprina)
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Insecticide Strain Treatment LC50 (mg/L)
Resistance
Ratio (RR)

Synergism
Ratio (SR)

Alpha-

cypermethrin
Susceptible

Alpha-

cypermethrin

alone

0.014 - -

Susceptible

Alpha-

cypermethrin

+ PBO (5:1)

0.0018 - 7.8

Resistant

Alpha-

cypermethrin

alone

0.014 1.0 -

Resistant

Alpha-

cypermethrin

+ PBO (5:1)

0.0054 0.39 2.6

Source: Reduced synergistic efficacy of piperonyl butoxide in combination with alpha-

cypermethrin in vitro in an insecticide-resistant strain of the sheep blowfly, Lucilia cuprina.[4]

Table 3: Cross-Resistance and Synergism of Fipronil in the Rice Stem Borer (Chilo

suppressalis)

Strain Treatment
LD50
(ng/larva)

Resistance
Ratio (RR)

Synergism
Ratio (SR)

Susceptible Fipronil alone 2.1 - -

Fipronil + PBO 4.8 -
0.44

(Antagonism)

Resistant Fipronil alone >95 >45.3 -

Fipronil + PBO 37.6 17.9 2.53

Source: Synergistic and antagonistic effects of piperonyl butoxide in fipronil-susceptible and

resistant rice stem borrers, Chilo suppressalis.[5]
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Table 4: Synergistic Effect of Piperonyl Butoxide (PBO) on Deltamethrin against Aedes aegypti

Strain Treatment LC50 (%)
Resistance
Ratio (RR)

Synergism
Ratio (SR)

Susceptible
Deltamethrin

alone
0.02 - -

Wild (Resistant)
Deltamethrin

alone
0.22 11 -

Wild (Resistant)
Deltamethrin +

PBO
0.10 5 2.2

Source: Emerging Mosquito Resistance to Piperonyl Butoxide-Synergized Pyrethroid

Insecticide and Its Mechanism.

Experimental Protocols
The data presented in this guide were generated using standardized bioassay methodologies.

The following is a generalized protocol for assessing insecticide synergism.

1. Insect Rearing:

Susceptible and resistant insect strains are reared under controlled laboratory conditions

(e.g., 25 ± 2°C, 60-70% relative humidity, 12:12 hour light:dark cycle).

Resistant strains are often maintained under continuous selection pressure with the relevant

insecticide to ensure the stability of resistance.

2. Bioassay Procedure (Topical Application):

A range of insecticide concentrations are prepared in a suitable solvent (e.g., acetone).

For synergism assays, a fixed, sublethal concentration of the synergist (e.g., PBO) is added

to each insecticide dilution. A control group with the synergist alone is also included.
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Adult insects are anesthetized (e.g., with CO2 or by chilling), and a precise volume (e.g., 0.2-

1.0 µL) of the insecticide or insecticide/synergist solution is applied to the dorsal thorax using

a microapplicator.

Control groups are treated with the solvent alone.

Treated insects are transferred to clean containers with access to food and water.

Mortality is recorded at a set time point, typically 24 hours post-treatment.

3. Data Analysis:

Mortality data are corrected for control mortality using Abbott's formula.

The dose-response data are subjected to probit analysis to determine the LD50 or LC50

values and their 95% confidence limits.

The Synergism Ratio (SR) is calculated as: SR = LD50 of insecticide alone / LD50 of

insecticide + synergist.

The Resistance Ratio (RR) is calculated as: RR = LD50 of resistant strain / LD50 of

susceptible strain.

Visualizing the Mechanisms and Workflow
Diagram 1: P450-Mediated Insecticide Resistance and Synergist Inhibition
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Caption: P450-mediated resistance and synergist action.

Diagram 2: Experimental Workflow for a Synergism Bioassay
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Caption: Workflow for a typical synergism bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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